Cas no 2229627-91-0 (2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine)

2,2,2-Trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine is a fluorinated pyrazole derivative with notable potential in pharmaceutical and agrochemical applications. Its trifluoroethylamine moiety enhances metabolic stability and bioavailability, while the nitro-substituted pyrazole ring provides a versatile scaffold for further functionalization. The compound's electron-withdrawing groups contribute to its reactivity in nucleophilic substitution and condensation reactions, making it a valuable intermediate in synthetic chemistry. Its structural features suggest utility in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The presence of both nitro and trifluoromethyl groups may also impart unique physicochemical properties, such as improved lipophilicity or binding affinity.
2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine structure
2229627-91-0 structure
Product Name:2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine
CAS No:2229627-91-0
MF:C5H5F3N4O2
MW:210.114010572433
CID:5974715
PubChem ID:165852386
Update Time:2025-11-01

2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine
    • 2229627-91-0
    • EN300-1940905
    • Inchi: 1S/C5H5F3N4O2/c6-5(7,8)4(9)3-2(12(13)14)1-10-11-3/h1,4H,9H2,(H,10,11)
    • InChI Key: ABEMLFUCYBEQFG-UHFFFAOYSA-N
    • SMILES: FC(C(C1=C(C=NN1)[N+](=O)[O-])N)(F)F

Computed Properties

  • Exact Mass: 210.03645990g/mol
  • Monoisotopic Mass: 210.03645990g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 101Ų

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Additional information on 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2229627-91-0)

2,2,2-Trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2229627-91-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique trifluoroethylamine and nitropyrazole moieties, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional group compatibility.

The growing interest in fluorinated compounds and heterocyclic amines has positioned 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine as a subject of cutting-edge research. Its nitro group and pyrazole ring contribute to its reactivity, enabling its use in the development of novel pharmaceuticals and agrochemicals. Recent studies highlight its role in drug discovery, particularly in the design of enzyme inhibitors and bioactive molecules, aligning with the current trend toward targeted therapies and precision medicine.

In the context of sustainable chemistry, this compound is also being investigated for its potential in green synthesis methodologies. The incorporation of fluorine atoms often enhances the metabolic stability and bioavailability of molecules, a feature highly sought after in modern pharmaceutical development. Furthermore, its nitro-functionalized pyrazole core is a key scaffold in the design of crop protection agents, addressing the global demand for innovative solutions in agriculture.

From a technical perspective, CAS No. 2229627-91-0 is synthesized through multi-step organic reactions, often involving nucleophilic substitution and cyclization processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

The versatility of 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine extends to its potential use in material science, where fluorinated compounds are prized for their thermal stability and chemical resistance. Innovations in electronic materials and coatings have spurred interest in such molecules, particularly for applications requiring durability under extreme conditions.

As the scientific community continues to explore the boundaries of fluorine chemistry, compounds like 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine are expected to play a pivotal role. Its unique combination of electron-withdrawing groups and heterocyclic architecture offers endless possibilities for innovation. For researchers seeking reliable sources of this compound, it is essential to partner with suppliers who adhere to rigorous quality control protocols and provide comprehensive technical documentation.

In summary, 2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2229627-91-0) represents a fascinating intersection of chemistry and application-driven research. Its relevance to drug development, agrochemical innovation, and advanced materials underscores its importance in contemporary science. As industries evolve to meet the challenges of sustainability and efficiency, this compound is poised to remain at the forefront of scientific discovery.

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